Cas no 131956-96-2 (Octanedioic acid, 2-amino-, 8-methyl ester)
131956-96-2 structure
Product Name:Octanedioic acid, 2-amino-, 8-methyl ester
CAS No:131956-96-2
MF:C9H16NO4
MW:202.227643013
CID:1229322
PubChem ID:71340940
Update Time:2025-04-20
Octanedioic acid, 2-amino-, 8-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanedioic acid, 2-amino-, 8-methyl ester
- 2-amino-8-methoxy-8-oxooctanoate
- 131956-96-2
- DTXSID10767995
-
- Inchi: 1S/C9H17NO4/c1-14-8(11)6-4-2-3-5-7(10)9(12)13/h7H,2-6,10H2,1H3,(H,12,13)/p-1
- InChI Key: ZYWZMWMPDZJWFD-UHFFFAOYSA-M
- SMILES: O(C)C(CCCCCC(C(=O)[O-])N)=O
Computed Properties
- Exact Mass: 202.10793299g/mol
- Monoisotopic Mass: 202.10793299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 92.4Ų
Octanedioic acid, 2-amino-, 8-methyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
131956-96-2 (Octanedioic acid, 2-amino-, 8-methyl ester) Related Products
- 1499-55-4(H-Glu(OMe)-OH)
- 14487-45-7(DL-Glutamic Acid 5-Methyl Ester)
- 15399-22-1(Methyl (2S)-2-Aminobutanoate)
- 23032-21-5((R)-Methyl 2-amino-4-methylpentanoate)
- 16450-41-2(L-Glutamic acid,1,5-diethyl ester)
- 1119-33-1(H-Glu(OEt)-OH)
- 6384-08-3(L-Glutamic Acid 1-Methyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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